Cas no 1935533-65-5 (1,2,4triazolo1,5-apyrimidine-6-sulfonamide)

• Product Name: 1,2,4triazolo1,5-apyrimidine-6-sulfonamide
• CAS No: 1935533-65-5
• MF: C₅H₅N₅O₂S
• MW: 199.190498113632
• CID: 5182438
• Update Time: 2025-05-19

1,2,4triazolo1,5-apyrimidine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-sulfonamide
• 1,2,4triazolo1,5-apyrimidine-6-sulfonamide

• Inchi： 1S/C5H5N5O2S/c6-13(11,12)4-1-7-5-8-3-9-10(5)2-4/h1-3H,(H2,6,11,12)
• InChI Key： CFGLDIGNJCYQIJ-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(S(N)(=O)=O)C=N2

Additional information on 1,2,4triazolo1,5-apyrimidine-6-sulfonamide

Introduction to 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide (CAS No. 1935533-65-5)

1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1935533-65-5, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively studied for its pharmacological properties, particularly in the development of therapeutic agents targeting various diseases.

The structural composition of 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide incorporates a sulfonamide functional group at the 6-position of the pyrimidine ring, which is a common feature in many bioactive molecules. Sulfonamides are known for their ability to interact with biological targets through hydrogen bonding and ionic interactions, making them valuable in drug design. The presence of the triazolopyrimidine core further enhances its potential as a pharmacophore by providing a rigid structure that can be modulated to optimize binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel compounds based on the triazolo[1,5-a]pyrimidine scaffold due to their demonstrated efficacy in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The sulfonamide derivative of this scaffold has shown particular promise in preclinical studies as an inhibitor of enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical in DNA synthesis and repair.

One of the most compelling aspects of 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide is its potential for further chemical modification to enhance its pharmacological properties. The sulfonamide group serves as a handle for derivatization, allowing chemists to introduce various substituents that can fine-tune solubility, metabolic stability, and target specificity. This flexibility has led to the development of several analogs that exhibit improved pharmacokinetic profiles and reduced toxicity compared to earlier generations of compounds.

The synthesis of 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and isocyanates or carbodiimides to form the triazole ring, followed by coupling with sulfonamides or sulfonic acids to introduce the sulfonamide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this class of compounds.

From a biological perspective, 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide has been investigated for its potential therapeutic applications in several disease areas. In oncology research, derivatives of this scaffold have shown activity against various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies have suggested that this compound may have anti-inflammatory properties by modulating cytokine production and immune responses.

The pharmaceutical industry has taken note of these promising findings and has initiated several programs aimed at developing 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide derivatives into clinical candidates. These efforts are supported by computational modeling and high-throughput screening technologies that help identify lead compounds with optimized pharmacokinetic and pharmacodynamic profiles. The integration of these technologies with traditional medicinal chemistry approaches has accelerated the discovery pipeline for novel therapeutic agents.

As research continues to uncover new biological functions of triazolopyrimidine derivatives, the importance of compounds like 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide will only grow. The combination of structural versatility and demonstrated biological activity makes this compound a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. Future studies may focus on understanding the mechanisms of action at a molecular level and exploring new applications in areas such as neurodegenerative diseases or metabolic disorders.

The development of 1,2,4-triazolo[1,5-a]pyrimidine-6-sulfonamide also underscores the broader trend toward rational drug design driven by structural biology insights. By leveraging knowledge gained from X-ray crystallography and other biophysical techniques， researchers can design molecules that interact specifically with disease-causing targets. This approach not only improves therapeutic efficacy but also reduces off-target effects， leading to safer and more effective treatments.

In conclusion， 1，2，4-triazolo[1，5-a]pyrimidine-6-sulfonamide (CAS No. 1935533-65-5) represents a promising candidate for further development into novel therapeutics。 Its unique structural features， combined with its demonstrated biological activity， make it an attractive scaffold for medicinal chemistry innovation。 As research progresses， we can expect to see more derivatives of this compound entering clinical trials， offering hope for new treatments across multiple disease indications。